Mallotophenone
Description
Mallotophenone is a dimeric phloroglucinol found in Mallotus oppositifolius or in Mallotus japonicus . The bioassay-guided fractionation of an ethanol extract of the leaves and inflorescence of M. oppositifolius collected in Madagascar led to the isolation of the two new bioactive dimeric phloroglucinols this compound .
Synthesis Analysis
The synthesis of this compound and its related compounds has been reported in the literature . The prenylated monomeric phloroglucinols were synthesized by prenylation of either 2,4,6-trihydroxyacetophenone or 2,6-dihydroxy-4-methoxyacetophenone . The prenylation of the precursors was achieved by reaction of the phenol with either sodium hydroxide or lithium hydroxide and the appropriate alkenyl halide in 80% aqueous ethanol at room temperature .Molecular Structure Analysis
This compound has a molecular formula of C21H24O8 . Its average mass is 404.410 Da and its monoisotopic mass is 404.147125 Da .properties
CAS RN |
98569-63-2 |
|---|---|
Molecular Formula |
C21H24O8 |
Molecular Weight |
404.4 g/mol |
IUPAC Name |
1-[3-[(3-acetyl-2,4-dihydroxy-6-methoxy-5-methylphenyl)methyl]-2,6-dihydroxy-4-methoxy-5-methylphenyl]ethanone |
InChI |
InChI=1S/C21H24O8/c1-8-16(24)14(10(3)22)18(26)12(20(8)28-5)7-13-19(27)15(11(4)23)17(25)9(2)21(13)29-6/h24-27H,7H2,1-6H3 |
InChI Key |
JXSPGOIAWPYMGS-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=C(C(=C1OC)CC2=C(C(=C(C(=C2O)C(=O)C)O)C)OC)O)C(=O)C)O |
Canonical SMILES |
CC1=C(C(=C(C(=C1OC)CC2=C(C(=C(C(=C2O)C(=O)C)O)C)OC)O)C(=O)C)O |
Other CAS RN |
98569-63-2 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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